Cas no 33036-33-8 (Estran-17-one,3-hydroxy-, (3a,5b)-)

• Product Name: Estran-17-one,3-hydroxy-, (3a,5b)-
• CAS No: 33036-33-8
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• CID: 293998
• PubChem ID: 14009228
• Update Time: 2025-04-19

Estran-17-one,3-hydroxy-, (3a,5b)- Chemical and Physical Properties

Names and Identifiers

• Estran-17-one,3-hydroxy-, (3a,5b)-
• 18-Nor-17β-estradiol-d4
• 19-Noretiocholanolon
• 19-Noretiocholanolone
• 3α-hydroxy-19-nor-5β-androstan-17-one
• 5B-ESTRAN-3A-OL-17-ONE
• 19-Noretiocholan-3a-ol-17-one
• 3a-Hydroxy-5b-estran-17-one
• 5b-Estran-17-one, 3a-hydroxy- (8CI)
• 19-Noretiocholan-3alpha-ol-17-one
• (3alpha,5beta)-3-Hydroxyestran-17-one
• 3alpha-Hydroxy-5beta-estran-17-one
• O5Z6602I6U
• Q27285374
• 5.BETA.-ESTRAN-3.ALPHA.-OL-17-ONE
• PD076323
• 5beta-19-noretiocholanolone
• ESTRAN-17-ONE, 3-HYDROXY-, (3.ALPHA.,5.BETA.)-
• (3R,5R,8R,9R,10S,13S,14S)-3-hydroxy-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthren-17-one
• DTXSID601043346
• 19-NORETIOCHOLAN-3.ALPHA.-OL-17-ONE
• Estran-17-one, 3-hydroxy-, (3alpha,5beta)-
• 3.ALPHA.-HYDROXY-5.BETA.-ESTRAN-17-ONE
• (3.ALPHA.,5.BETA.)-3-HYDROXYESTRAN-17-ONE
• 5beta-estran-3alpha-ol-17-one
• (3aS,3bR,5aR,7R,9aS,9bR,11aS)-7-hydroxy-11a-methyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-one
• (3a,5b)-3-hydroxy-Estran-17-one
• UNII-O5Z6602I6U
• 33036-33-8
• 19-Noretiocholanolone (1.0mg/ml in Acetonitrile)
• (1R,2S,5R,7R,10R,11S,15S)-5-hydroxy-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-one
• SCHEMBL1802861
• (1R,2S,5R,7R,10R,11S,15S)-5-hydroxy-15-methyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadecan-14-one

• Inchi： 1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h11-16,19H,2-10H2,1H3/t11-,12-,13+,14-,15-,16+,18+/m1/s1
• InChI Key： UOUIARGWRPHDBX-DHMVHTBWSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@H]3CC[C@H](C[C@H]3CC[C@H]12)O

Computed Properties

• Exact Mass: 276.208930132g/mol
• Monoisotopic Mass: 276.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives